Cas no 1805966-71-5 (4-(Bromomethyl)-5-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-5-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1805966-71-5
• MF: C₇H₄BrF₃N₂O₄
• MW: 317.016871452332
• CID: 4831306
• Update Time: 2025-05-20

4-(Bromomethyl)-5-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4BrF3N2O4/c8-1-3-4(14)2-12-6(5(3)13(15)16)17-7(9,10)11/h2,14H,1H2
• InChI Key： OZTGDDCPMSYNND-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=1[N+](=O)[O-])OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.4
• Topological Polar Surface Area: 88.2

Additional information on 4-(Bromomethyl)-5-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine

4-(Bromomethyl)-5-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

4-(Bromomethyl)-5-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine is a highly functionalized aromatic compound with the CAS number 1805966-71-5. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and versatile applications. The molecule consists of a pyridine ring substituted with a bromomethyl group at position 4, a hydroxyl group at position 5, a nitro group at position 3, and a trifluoromethoxy group at position 2. These substituents confer the compound with distinct electronic and steric properties, making it an attractive candidate for various research and industrial applications.

The synthesis of 4-(Bromomethyl)-5-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and nitration processes. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, reducing production time and enhancing product quality.

One of the most notable applications of this compound lies in its potential as a building block for drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling the creation of diverse bioactive molecules. For instance, the bromomethyl group can serve as a site for alkylation reactions, while the hydroxyl and trifluoromethoxy groups contribute to hydrogen bonding and electron-withdrawing effects, respectively. These properties are crucial in modulating the pharmacokinetic profiles of drug candidates.

Recent studies have highlighted the role of 4-(Bromomethyl)-5-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine in anti-cancer drug development. The compound has demonstrated selective cytotoxicity against various cancer cell lines, attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Furthermore, its trifluoromethoxy group enhances lipophilicity, improving bioavailability and tissue penetration.

In addition to its pharmacological applications, this compound has found utility in materials science. Its rigid aromatic structure and electron-withdrawing substituents make it an ideal candidate for designing advanced materials such as organic semiconductors and sensors. Researchers have explored its use in constructing π-conjugated systems for applications in optoelectronics and energy storage devices.

The environmental impact of 4-(Bromomethyl)-5-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine has also been a topic of recent investigation. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a primary pathway for its removal from aquatic environments. However, further research is needed to assess its long-term ecological effects and develop strategies for minimizing environmental risks associated with its production and use.

In conclusion, 4-(Bromomethyl)-5-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine (CAS No: 1805966-71-5) is a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for advancing modern research initiatives.